[(2-Methoxy-4,5-dimethylphenyl)sulfonyl](phenylethyl)amine

Specification

• CAS No.: 898642-05-2
• Molecular Formula: C17H21NO3S
• Molecular Weight: 319.4g/mol
• IUPAC Name: 2-methoxy-4,5-dimethyl-N-(1-phenylethyl)benzenesulfonamide
• Standard InChI: InChI=1S/C17H21NO3S/c1-12-10-16(21-4)17(11-13(12)2)22(19,20)18-14(3)15-8-6-5-7-9-15/h5-11,14,18H,1-4H3
• Standard InChI Key: NAARWRPUTWWIJC-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC(C)C2=CC=CC=C2)OC
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC(C)C2=CC=CC=C2)OC

Introduction

Chemical Formula and Molecular Weight

• Molecular Formula: C$_{17}$H$_{21}$NO$_{3}$S (assuming a similar structure to (5-Methoxy-2,4-dimethylphenyl)sulfonylamine).

• Molecular Weight: Approximately 319.4 g/mol (based on the related compound).

Related Research Findings

While specific research on (2-Methoxy-4,5-dimethylphenyl)sulfonylamine is not available, related compounds provide insights into potential biological activities:

• Phenylethylamines are known for their role in medicinal chemistry, particularly in targeting adrenergic, dopaminergic, and serotonergic receptors.

• Sulfonyl compounds often exhibit diverse biological activities, including enzyme inhibition and receptor modulation.

• Methoxy and dimethyl substitutions on phenyl rings can significantly affect the biological activity of compounds, as seen in studies on 2,5-dimethoxyphenylpiperidines, where such substitutions influence receptor selectivity and potency.

Potential Applications and Future Research Directions

Given the structural components of (2-Methoxy-4,5-dimethylphenyl)sulfonylamine, potential applications could include:

• Medicinal Chemistry: Investigating its activity on various receptors or enzymes, leveraging the phenylethylamine motif.

• Synthetic Chemistry: Exploring its synthesis and modification to create analogs with enhanced properties.